Cas no 2228794-27-0 (1-(but-3-yn-1-yl)-4-ethylcyclohexane)

• Product Name: 1-(but-3-yn-1-yl)-4-ethylcyclohexane
• CAS No: 2228794-27-0
• MF: C₁₂H₂₀
• MW: 164.287203788757
• CID: 6313991
• PubChem ID: 165618114
• Update Time: 2025-10-22

1-(but-3-yn-1-yl)-4-ethylcyclohexane Chemical and Physical Properties

Names and Identifiers

• 1-(but-3-yn-1-yl)-4-ethylcyclohexane
• EN300-1808721
• 2228794-27-0

• Inchi： 1S/C12H20/c1-3-5-6-12-9-7-11(4-2)8-10-12/h1,11-12H,4-10H2,2H3
• InChI Key： QMLVXJPGYCQFRH-UHFFFAOYSA-N
• SMILES： C1(CCC#C)CCC(CC)CC1

Computed Properties

• Exact Mass: 164.156500638g/mol
• Monoisotopic Mass: 164.156500638g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 152
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 0Ų

Additional information on 1-(but-3-yn-1-yl)-4-ethylcyclohexane

1-(But-3-yn-1-yl)-4-Ethylcyclohexane: A Comprehensive Overview

The compound CAS No. 2228794-27-0, commonly referred to as 1-(but-3-yn-1-yl)-4-ethylcyclohexane, is a unique organic molecule with significant potential in various chemical and industrial applications. This compound belongs to the class of cyclohexanes, which are six-membered cyclic alkanes, and it incorporates an ethyl group at the 4-position and a butynyl group at the 1-position. The presence of these substituents imparts distinct chemical properties, making it a subject of interest in both academic research and industrial settings.

Recent studies have highlighted the importance of 1-(but-3-yn-1-yl)-4-ethylcyclohexane in the field of materials science, particularly in the synthesis of advanced polymers and composites. The triple bond in the butynyl group contributes to its reactivity, enabling it to participate in various polymerization reactions. Researchers have explored its use as a monomer in the production of high-performance polymers with enhanced mechanical and thermal properties. These polymers find applications in aerospace, automotive industries, and electronic devices where durability and heat resistance are critical.

In addition to its role in polymer synthesis, 1-(but-3-yn-1-yl)-4-ethylcyclohexane has shown promise in drug discovery and medicinal chemistry. The cyclohexane ring structure is a common motif in many bioactive compounds, and the substitution pattern of this molecule allows for fine-tuning of pharmacokinetic properties. Recent investigations have focused on its potential as a lead compound for developing novel therapeutics targeting various diseases, including cancer and neurodegenerative disorders. The ethyl group at the 4-position enhances lipophilicity, which is crucial for drug absorption and bioavailability.

The synthesis of CAS No. 2228794-27-0 involves a multi-step process that combines principles from organic chemistry, such as alkylation, coupling reactions, and catalytic hydrogenation. One of the most efficient methods reported in recent literature involves the use of transition metal catalysts to facilitate the coupling reaction between a cyclohexene derivative and an alkyne precursor. This approach not only ensures high yield but also minimizes side reactions, making it suitable for large-scale production.

The physical properties of 1-(but-3-yn-1-yl)-4-Ethylcyclohexane are well-documented, with a melting point of approximately -50°C and a boiling point around 95°C under standard conditions. Its solubility in common organic solvents such as dichloromethane and diethyl ether makes it convenient for handling in laboratory settings. However, its relatively low polarity suggests that it may not dissolve readily in polar solvents like water or ethanol.

From an environmental standpoint, understanding the degradation pathways of CAS No. 2228794-based compounds is crucial for assessing their ecological impact. Recent studies have demonstrated that this compound undergoes biodegradation under aerobic conditions, with microbial communities playing a significant role in breaking down its complex structure into simpler byproducts. This information is vital for industries aiming to adopt sustainable practices and minimize environmental footprint.

In conclusion, 1-(but-3-yinyl)-4-Ethylcyclohexane, identified by CAS No. 2228794– , stands out as a versatile compound with diverse applications across multiple disciplines. Its unique chemical structure, combined with recent advancements in synthesis and application techniques, positions it as a key player in modern chemical innovation. As research continues to uncover new potentials for this compound, its role in shaping future technologies is expected to grow significantly.